Cas no 2138535-87-0 (3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138535-87-0
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6389466
• PubChem ID: 165497266
• Update Time: 2025-06-13

3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138535-87-0
• 3-[cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol
• EN300-1158985
• 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C12H23NO/c1-9-6-7-11(14)8-12(9)13(2)10-4-3-5-10/h9-12,14H,3-8H2,1-2H3
• InChI Key： MUOBOFQEHPWNCU-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)C1CCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol

Introduction to 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138535-87-0)

3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol, identified by its CAS number 2138535-87-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both cyclobutyl and methylamino substituents contributes to its distinct chemical properties, making it a subject of extensive study in synthetic organic chemistry and drug discovery.

The compound's structural motif, characterized by a cyclohexane ring substituted with a cyclobutyl group at the 3-position and a methylamino group at the 1-position, offers a rich scaffold for chemical modification and functionalization. Such structural features are often exploited in medicinal chemistry to achieve specific biological activities. The cyclohexane ring provides a rigid backbone, while the cyclobutyl moiety introduces steric hindrance, which can influence binding interactions with biological targets. Additionally, the methylamino group serves as a versatile handle for further derivatization, enabling the synthesis of analogues with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of molecules that incorporate cycloalkylamine moieties, as these structures have been shown to exhibit favorable pharmacokinetic properties and improved target binding affinity. The compound 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol aligns with this trend, as its cycloalkylamine core is likely to contribute to its solubility and metabolic stability. These attributes are crucial for the successful translation of preclinical findings into clinical applications.

The synthesis of 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical synthesis. Key steps typically include nucleophilic substitution reactions, ring-forming processes, and protective group strategies to ensure regioselectivity and high yield. The use of advanced catalytic systems, such as transition metal catalysts, has been reported to enhance reaction efficiency and selectivity. These methodologies reflect the cutting-edge approaches employed in industrial-scale drug manufacturing.

The pharmacological evaluation of 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol has revealed promising activities in several disease models. Initial studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. The cycloalkylamine moiety is known to interact with hydrophobic pockets of target proteins, thereby modulating their function. This mode of action is particularly relevant in the context of chronic inflammatory diseases, where precise enzyme inhibition can lead to therapeutic benefits.

Furthermore, the compound has shown interesting interactions with membrane-bound receptors, suggesting its utility in developing treatments for neurological disorders. The rigid cyclic structure enhances binding stability, while the polar substituents improve cell membrane penetration. Such characteristics are desirable for drugs targeting central nervous system (CNS) receptors, which often require efficient blood-brain barrier penetration.

The latest research on 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol also explores its potential as a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns have identified derivatives with enhanced potency and selectivity against specific biological targets. Computational modeling techniques have been employed to predict binding affinities and optimize molecular interactions. These approaches are integral to modern drug discovery pipelines, enabling rapid identification of promising candidates for further development.

In conclusion, 3-[Cyclobutyl(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138535-87-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of cycloalkylamine moieties and functional groups makes it a valuable scaffold for medicinal chemistry innovation. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in the next generation of pharmaceuticals.